(E)-3-(4-fluorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-fluorophenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H12FN3/c1-21-16-5-3-2-4-15(16)20-17(21)13(11-19)10-12-6-8-14(18)9-7-12/h2-10H,1H3/b13-10+
• InChI Key: GKUGNGNRLZPHOB-JLHYYAGUSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=CC3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C17H12FN3
• Molecular Weight: 277.29 g/mol

Description

(E)-3-(4-fluorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile, also known as FBA, is a chemical compound that has received significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Antitumor Evaluation

Benzimidazole derivatives, including those related to 2,3-acrylonitriles, have been synthesized and evaluated for their antitumor activities. The structural analysis of these compounds showed that they exhibit a planar aromatic surface capable of intercalating into double-stranded DNA. Some derivatives demonstrated pronounced antiproliferative activity on tumor cell lines, highlighting the importance of the cyano moiety for activity. This suggests potential applications in cancer therapy (Hranjec et al., 2010).

Cytotoxic Activities of Heteroarylacrylonitriles

Research on acrylonitriles substituted with triazoles or benzimidazoles showed that these compounds have in vitro cytotoxic potency against various human cancer cell lines. The study's structure-activity relationships indicated that specific substituents at certain positions significantly influence the compounds' potency, with some being more potent than cisplatin and etoposide, standard chemotherapy agents. This indicates a potential pathway for developing new anticancer drugs (Sa̧czewski et al., 2004).

Fluorophore Synthesis for Optical Applications

The synthesis and characterization of new Y-shaped fluorophores based on an imidazole core have been reported, showing intense emission maxima in various solvents. These compounds' excellent photostability and optical properties suggest their potential applications in optoelectronic devices and as fluorophores for biological imaging (Ozturk et al., 2012).

Antitumor and Antiinflammatory Evaluation

Certain acrylonitrile derivatives have been synthesized and evaluated for their therapeutic potential, including anti-tumor, antioxidant, and anti-inflammatory activities. Some compounds showed significant activities against breast carcinoma and were excellent radical scavengers, indicating their potential as multifunctional therapeutic agents (Bhale et al., 2018).

Synthesis and Antioxidant Activity

Thiazolidin-4-one derivatives synthesized from 4-fluorobenzaldehyde and evaluated for their antioxidant activity showed promising results. This indicates potential applications in developing antioxidant agents for therapeutic or cosmetic uses (El Nezhawy et al., 2009).